N-(3-(furan-2-yl)-3-hydroxypropyl)benzofuran-2-carboxamide
Description
N-(3-(furan-2-yl)-3-hydroxypropyl)benzofuran-2-carboxamide, also known as FHPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FHPC is a synthetic compound that has been synthesized using various methods.
Scientific Research Applications
Antibacterial Activity
Furan derivatives, including N-[3-(FURAN-2-YL)-3-HYDROXYPROPYL]-1-BENZOFURAN-2-CARBOXAMIDE, have been found to exhibit significant antibacterial activity . They have been used in the development of innovative antibacterial agents to combat microbial resistance .
Anticancer Activity
The compound has been investigated for its potential anticancer activity. A study found that chalcones, which are furan-containing compounds, exhibit a wide range of biological activities including anti-cancer properties .
Treatment of Lung Cancer
Specifically, the compound has been investigated for its potential use in the treatment of lung cancer. A new chalcone series, which includes furan derivatives, has been developed that may be useful in the treatment of lung cancer .
Antifungal Activity
Furan derivatives have also been evaluated for their antifungal activities. A series of novel N - (3-furan-2-yl-1-phenyl-1 H -pyrazol-5-yl) amides derivatives were designed and synthesized, and their structures were confirmed by 1 H NMR, 13 C NMR and HRMS .
Use in Organic Dyes and Personal Care Products
The derivatives of furan compounds have numerous commercial applications as the starting material for organic dyes and personal care products .
Use in Specialty Polymers and Agrochemicals
In addition to organic dyes and personal care products, furan derivatives are also used as the starting material for specialty polymers and agrochemicals .
Antioxidant Activity
Furan-containing compounds, including N-[3-(FURAN-2-YL)-3-HYDROXYPROPYL]-1-BENZOFURAN-2-CARBOXAMIDE, have been found to exhibit antioxidant activity .
Antiviral Activity
Lastly, furan derivatives have been found to exhibit antiviral activity . This makes them a subject
properties
IUPAC Name |
N-[3-(furan-2-yl)-3-hydroxypropyl]-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO4/c18-12(14-6-3-9-20-14)7-8-17-16(19)15-10-11-4-1-2-5-13(11)21-15/h1-6,9-10,12,18H,7-8H2,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JDSUQZGIFPQEPA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(O2)C(=O)NCCC(C3=CC=CO3)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(furan-2-yl)-3-hydroxypropyl)benzofuran-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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